molecular formula C13H10O4 B8738566 9-Methoxy-2-methyl-7h-furo[3,2-g]chromen-7-one CAS No. 5307-52-8

9-Methoxy-2-methyl-7h-furo[3,2-g]chromen-7-one

Cat. No. B8738566
CAS RN: 5307-52-8
M. Wt: 230.22 g/mol
InChI Key: VOZCJCUUGJFHJP-UHFFFAOYSA-N
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Description

9-Methoxy-2-methyl-7h-furo[3,2-g]chromen-7-one is a useful research compound. Its molecular formula is C13H10O4 and its molecular weight is 230.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9-Methoxy-2-methyl-7h-furo[3,2-g]chromen-7-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-Methoxy-2-methyl-7h-furo[3,2-g]chromen-7-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

5307-52-8

Product Name

9-Methoxy-2-methyl-7h-furo[3,2-g]chromen-7-one

Molecular Formula

C13H10O4

Molecular Weight

230.22 g/mol

IUPAC Name

9-methoxy-2-methylfuro[3,2-g]chromen-7-one

InChI

InChI=1S/C13H10O4/c1-7-5-9-6-8-3-4-10(14)17-11(8)13(15-2)12(9)16-7/h3-6H,1-2H3

InChI Key

VOZCJCUUGJFHJP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(O1)C(=C3C(=C2)C=CC(=O)O3)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 0.70g. (3.02 mmoles) of 2-methyl-9-methoxy-2,3-dihydro-7H-furo[3,2-g][1]benzopyran-7-one in 15 ml. of diphenyl ether was added 0.70 g. of 10% Pd/C. The mixture was heated under reflux for 6.0 hours, cooled, and filtered over Celite (washing with methanol). The methanol was removed from the filtrate by rotary evaporation, and the remaining solution of the product in diphenyl ether was diluted with 200 ml. of pet. ether. After standing overnight, the solid which separated was filtered off and washed with pet. ether to yield 9-methoxy-2-methyl-7H-furo[3,2-g][1]benzopyran-7-one. Recrystallization from ethanol afforded an analytical sample, mp 149°-150°.
Name
2-methyl-9-methoxy-2,3-dihydro-7H-furo[3,2-g][1]benzopyran-7-one
Quantity
3.02 mmol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three

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